4-(2-Amino-2-methyl-propoxy)-furazan-3-ylamine hydrochloride

• IUPAC Name: 4-(2-amino-2-methylpropoxy)-1,2,5-oxadiazol-3-amine;hydrochloride
• InChI: InChI=1S/C6H12N4O2.ClH/c1-6(2,8)3-11-5-4(7)9-12-10-5;/h3,8H2,1-2H3,(H2,7,9);1H
• InChI Key: BTOVZBFIDFRSDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=NON=C1N)N.Cl
• Molecular Formula: C6H13ClN4O2
• Molecular Weight: 208.64 g/mol

Description

4-(2-Amino-2-methyl-propoxy)-furazan-3-ylamine hydrochloride (4-AMPF) is a synthetic compound that has been used in a variety of scientific research applications. 4-AMPF is a derivative of furazan, a heterocyclic organic compound found in a variety of plants, and has been used in organic synthesis, as well as in biochemical and physiological research.

Scientific Research Applications

Synthesis and Characterization of Energetic Materials

• Insensitive Energetic Materials : Derivatives of furazan compounds have been synthesized and characterized for their use as insensitive energetic materials. These compounds have shown moderate thermal stabilities and are insensitive towards impact and friction, indicating potential applications in safer explosives and propellants (Yu et al., 2017).

Chemical Transformations and Synthesis Methodologies

• Ring-opening and Recyclization : Research on the interaction of furazan derivatives with nucleophiles has led to the formation of novel heterocyclic systems, demonstrating the versatility of furazan compounds in synthesizing new chemical structures (Shaposhnikov et al., 2003).

Pharmacological Potential

• Pharmacological Evaluation : Certain furazan derivatives have been synthesized and evaluated for their pharmacological properties, such as antidepressant and antianxiety activities, suggesting potential applications in drug development (Kumar et al., 2017).

Antibacterial and Antiurease Activities

• Antibacterial and Antiurease Properties : Some furazan derivatives have been explored for their antibacterial, antiurease, and antioxidant activities, which could inform their use in medical and agricultural applications (Sokmen et al., 2014).

Exploring Energetic Properties with Lower Sensitivities

• Balancing Energy and Safety : Studies on bis(amino-furazan) compounds, including 3,6-diamino-1,2,4,5-tetrazine derivatives, have aimed to balance energetic properties with lower sensitivities, highlighting the ongoing research to develop safer energetic materials (Yu et al., 2020).

Mechanism of Action

Target of Action

The primary target of 4-(2-Amino-2-methyl-propoxy)-furazan-3-ylamine hydrochloride is the phosphoinositide 3′OH kinase family, also known as PI3-kinases . These kinases are crucial for a variety of signal transduction pathways .

Mode of Action

This compound acts as an inhibitor of the PI3-kinases . It inhibits the activity or function of PI3K δ, PI3K α, PI3K β and/or PI3K γ .

Result of Action

The action of this compound results in the generation of two 3′-phosphoinositide subtypes which function as second messengers in intracellular signal transduction pathways .